3-Acetyl-2,6-dichloro-4-hydroxyacetanilide

• IUPAC Name: N-(3-acetyl-2,6-dichloro-4-hydroxyphenyl)acetamide
• InChI: InChI=1S/C10H9Cl2NO3/c1-4(14)8-7(16)3-6(11)10(9(8)12)13-5(2)15/h3,16H,1-2H3,(H,13,15)
• InChI Key: QROPJUOZAGRYIB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C=C1O)Cl)NC(=O)C)Cl
• Molecular Formula: C10H9Cl2NO3
• Molecular Weight: 262.09 g/mol

Description

3-Acetyl-2,6-dichloro-4-hydroxyacetanilide, also known as 3-acetyl-2,6-dichlorophenol, is an organic compound with a wide range of applications in scientific research. It is a derivative of phenol, a common aromatic compound found in many natural products. This compound has been used in a variety of laboratory experiments, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

3-Acetyl-2,6-dichloro-4-hydroxyacetanilide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and thiophenes. It has also been used in the synthesis of various pharmaceuticals and agrochemicals, such as fungicides, insecticides, and herbicides. Additionally, it has been used as a catalyst in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 3-Acetyl-2,6-dichloro-4-hydroxyacetanilide-dichloro-4-hydroxyacetanilide is not fully understood. However, it is believed to act as a proton acceptor, which means that it can donate electrons to other molecules. This electron donation can lead to a variety of reactions, depending on the molecule it is reacting with. For example, it has been shown to react with oxygen to form oxalic acid, which can be used in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-dichloro-4-hydroxyacetanilide are not well understood. However, research has shown that it can affect the activity of certain enzymes, particularly those involved in the metabolism of drugs. Additionally, it has been shown to have an inhibitory effect on the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The use of 3-Acetyl-2,6-dichloro-4-hydroxyacetanilide-dichloro-4-hydroxyacetanilide in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it can be used in a variety of synthetic reactions. Additionally, it is relatively stable and can be stored for long periods of time without degradation.
However, there are also some limitations to its use in laboratory experiments. It is a strong acid, and contact with skin or eyes can cause irritation. Additionally, it is volatile, and exposure to high temperatures can cause it to decompose.

Future Directions

There are a number of potential future directions for the use of 3-Acetyl-2,6-dichloro-4-hydroxyacetanilide-dichloro-4-hydroxyacetanilide. It could be used in the synthesis of more complex organic compounds, such as peptides and proteins. Additionally, it could be used in the development of new pharmaceuticals and agrochemicals. It could also be used in the development of new materials, such as polymers, for use in various applications. Finally, further research could be done to better understand its biochemical and physiological effects.

Synthesis Methods

3-Acetyl-2,6-dichloro-4-hydroxyacetanilide is synthesized through a two-step reaction. The first step involves the reaction of 2,6-dichlorophenol with acetic anhydride in the presence of a base, such as sodium acetate. This reaction produces the intermediate 2,6-dichloro-3-acetylphenol. The second step involves the reaction of the intermediate with sodium hydroxide to form the final product, this compound-dichloro-4-hydroxyacetanilide.